Cas no 2029246-40-8 ((4-ethyl-3-methoxyoxolan-3-yl)methanamine)

• Product Name: (4-ethyl-3-methoxyoxolan-3-yl)methanamine
• CAS No: 2029246-40-8
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 6076776
• PubChem ID: 165482667
• Update Time: 2025-11-01

(4-ethyl-3-methoxyoxolan-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (4-ethyl-3-methoxyoxolan-3-yl)methanamine
• 2029246-40-8
• EN300-1294146

• Inchi： 1S/C8H17NO2/c1-3-7-4-11-6-8(7,5-9)10-2/h7H,3-6,9H2,1-2H3
• InChI Key： JQJQZHPJJCZUKT-UHFFFAOYSA-N
• SMILES： O1CC(CC)C(CN)(C1)OC

Computed Properties

• Exact Mass: 159.125928785g/mol
• Monoisotopic Mass: 159.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 44.5Ų

Additional information on (4-ethyl-3-methoxyoxolan-3-yl)methanamine

Comprehensive Overview of (4-ethyl-3-methoxyoxolan-3-yl)methanamine (CAS No. 2029246-40-8): Properties, Applications, and Industry Relevance

The chemical compound (4-ethyl-3-methoxyoxolan-3-yl)methanamine, identified by its CAS No. 2029246-40-8, has garnered significant attention in recent years due to its unique structural properties and potential applications across various industries. This heterocyclic amine, featuring an oxolane (tetrahydrofuran) ring substituted with ethyl and methoxy groups, represents a versatile intermediate in organic synthesis. Researchers and manufacturers are increasingly exploring its utility in pharmaceuticals, agrochemicals, and specialty materials, aligning with the growing demand for sustainable chemical building blocks.

From a molecular perspective, (4-ethyl-3-methoxyoxolan-3-yl)methanamine combines the reactivity of a primary amine with the steric and electronic effects of its cyclic ether framework. The methoxy group at the 3-position and the ethyl substituent at the 4-position create distinctive electronic environments that influence its behavior in synthetic pathways. Such structural features make it particularly valuable for designing chiral auxiliaries or as a precursor for bioactive molecule synthesis, topics frequently searched in academic and industrial chemistry forums.

Recent trends in green chemistry have amplified interest in compounds like CAS 2029246-40-8, as its synthesis can be optimized for minimal environmental impact. Discussions on platforms like ResearchGate and PubMed Central highlight its potential in catalysis and asymmetric synthesis, addressing the pharmaceutical industry's need for enantioselective intermediates. Moreover, its stability under physiological conditions makes it a candidate for drug delivery systems, a hot topic in biomedical research.

In material science, the amphiphilic nature of (4-ethyl-3-methoxyoxolan-3-yl)methanamine enables applications in polymer modification and surface functionalization. Its ability to act as a crosslinking agent or a monomer for polyurethane derivatives aligns with the surge in demand for advanced coatings and adhesives. Industry reports from Grand View Research emphasize how such specialty chemicals drive innovation in renewable material development, a key focus area for sustainable manufacturing.

Analytical characterization of CAS 2029246-40-8 typically involves NMR spectroscopy, mass spectrometry, and HPLC purity analysis, techniques widely discussed in analytical chemistry communities. The compound's spectral fingerprints (e.g., distinctive proton resonances at 3.3–3.7 ppm for the oxolane ring) serve as critical quality control markers. These methodologies resonate with frequent search queries about compound verification protocols and QC/QA best practices in chemical production.

Regulatory and safety profiles of (4-ethyl-3-methoxyoxolan-3-yl)methanamine adhere to global standards like REACH and TSCA, with SDS data emphasizing proper handling under ventilated conditions. While not classified as hazardous under current guidelines, its storage recommendations (e.g., inert atmosphere, moisture control) reflect broader industry concerns about chemical stability—a recurring theme in LinkedIn's chemical manufacturing groups.

Market intelligence suggests growing procurement of CAS 2029246-40-8 by contract research organizations (CROs) and custom synthesis providers, driven by pharmaceutical R&D pipelines. Patent filings from 2020–2023 reveal its incorporation in novel kinase inhibitor scaffolds and GPCR-targeting ligands, addressing trending therapeutic areas like oncology and CNS disorders. Such applications dominate Google Scholar alerts for small-molecule drug discovery.

Future prospects for this compound may involve flow chemistry adaptations or biocatalytic production, as indicated by recent ACS Symposium Series publications. Its compatibility with continuous manufacturing—a priority for Industry 4.0—positions it as a strategic material for next-generation process intensification strategies. These directions correlate with high-volume keyword searches around scalable synthetic routes and cost-effective intermediates.

In conclusion, (4-ethyl-3-methoxyoxolan-3-yl)methanamine (2029246-40-8) exemplifies the convergence of structural ingenuity and practical utility in modern chemistry. Its multifaceted roles—from enabling precision synthesis to advancing sustainable material design—underscore its relevance in addressing both scientific challenges and industrial demands. As research evolves, this compound will likely remain a focal point for innovations aligned with the UN's Sustainable Development Goals (SDGs), particularly those concerning responsible consumption and industrial ecology.